Cas no 2172259-53-7 (methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate)

• Product Name: methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate
• CAS No: 2172259-53-7
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 6369054
• PubChem ID: 165557255
• Update Time: 2025-05-19

methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate
• 2172259-53-7
• EN300-1586677
• methyl 5-[3-(aminomethyl)phenyl]-1,2-thiazole-3-carboxylate

• Inchi： 1S/C12H12N2O2S/c1-16-12(15)10-6-11(17-14-10)9-4-2-3-8(5-9)7-13/h2-6H,7,13H2,1H3
• InChI Key： XUTJGOILQOIAMY-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)OC)=N1)C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate

Introduction to Methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate (CAS No. 2172259-53-7)

Methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate, with the CAS number 2172259-53-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of Methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of an aminomethyl group on the phenyl ring and a carboxylate moiety on the thiazole ring enhances its reactivity and binding affinity towards various biological targets. These features make it a valuable scaffold for drug discovery and development.

In recent years, thiazole derivatives have been extensively studied for their potential in treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The compound Methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate has shown promising results in preclinical studies, particularly in its ability to modulate enzyme activity and inhibit the growth of pathogenic organisms.

One of the most intriguing aspects of this compound is its interaction with biological targets at the molecular level. The aminomethyl group serves as a hydrogen bond acceptor and donor, facilitating stable binding to proteins and enzymes. This interaction is crucial for the compound's efficacy in modulating biological pathways. Additionally, the carboxylate group contributes to its solubility and bioavailability, making it a suitable candidate for further development into a therapeutic agent.

The synthesis of Methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex thiazole core structure. These synthetic strategies ensure high yield and purity, which are essential for pharmaceutical applications.

The pharmacological properties of Methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate have been investigated in various cellular and animal models. Studies have demonstrated its ability to inhibit specific enzymes involved in pathogenic processes. For instance, it has shown potent activity against certain kinases that are overexpressed in cancer cells, leading to reduced tumor growth and proliferation. Furthermore, it exhibits antimicrobial properties by interfering with essential bacterial enzymes and metabolic pathways.

The compound's potential therapeutic applications extend beyond oncology and infectious diseases. Research suggests that it may also have neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress in brain cells. This opens up possibilities for its use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The development of Methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate into a clinical drug involves rigorous testing to evaluate its safety profile and pharmacokinetic properties. Phase I clinical trials are currently underway to assess its tolerance and dosage requirements in human subjects. These trials aim to gather critical data on its absorption, distribution, metabolism, excretion (ADME), and potential side effects.

The growing interest in thiazole derivatives as therapeutic agents is driven by their structural versatility and biological efficacy. Methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate stands out as a promising candidate due to its unique chemical properties and demonstrated biological activity. As research continues to uncover new insights into its mechanisms of action, it holds significant potential for addressing unmet medical needs.

In conclusion, Methyl 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylate (CAS No. 2172259-53-7) is a fascinating compound with diverse therapeutic applications. Its structural features enable strong interactions with biological targets, making it a valuable scaffold for drug discovery. Ongoing research efforts are aimed at translating these preclinical findings into clinical applications, offering hope for novel treatments across multiple disease areas.